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Compound of Interest

Compound Name: 2-(4-Chlorophenoxy)benzaldehyde

Cat. No.: B053968

Essential Safety and Handling Guide for 2-(4-
Chlorophenoxy)benzaldehyde

This guide provides immediate, essential safety and logistical information for handling 2-(4-
Chlorophenoxy)benzaldehyde in a laboratory setting. The following procedures are based on
best practices derived from safety data sheets (SDS) of structurally similar compounds,
including halogenated benzaldehydes and phenoxy benzaldehydes. Researchers, scientists,
and drug development professionals should always consult with their institution's environmental
health and safety (EHS) department for specific guidance.

Personal Protective Equipment (PPE)

When handling 2-(4-Chlorophenoxy)benzaldehyde, a comprehensive approach to personal
protection is crucial to minimize exposure and ensure safety. The recommended PPE includes:

o Eye and Face Protection: Chemical safety goggles are mandatory to protect against
splashes.[1][2] In situations with a higher risk of splashing or when handling larger quantities,
a face shield should be worn in conjunction with goggles.[1][3]

» Skin Protection: A standard laboratory coat should be worn and kept buttoned.[3] For tasks
with a higher risk of splashes, a chemical-resistant apron over the lab coat is recommended.

[4]
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» Hand Protection: Chemical-resistant gloves are required.[1][3] Nitrile gloves may offer
sufficient protection for incidental contact, but for prolonged handling or immersion, it is
advisable to consult the glove manufacturer's compatibility charts for the specific chemical
class.[3][4] Always inspect gloves for any signs of degradation or puncture before use.

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to minimize inhalation of any dust or vapors.[5] If engineering controls
are not sufficient to maintain exposure below acceptable limits, a NIOSH-approved respirator
may be necessary.[3][6]

o Footwear: Closed-toe and closed-heel shoes must be worn at all times in the laboratory.[3]

Operational Plan for Handling

A systematic approach to handling 2-(4-Chlorophenoxy)benzaldehyde will ensure a safe
operational workflow.

1. Preparation:

» Before starting any work, review the available safety information for structurally similar
compounds.

e Ensure that a safety shower and eyewash station are readily accessible and in good working
order.[6]

» Designate a specific area for handling the compound, preferably within a chemical fume
hood.[5]

o Assemble all necessary equipment and PPE before handling the chemical.

2. Handling:

o Handle the compound in a well-ventilated area to avoid the accumulation of dust or vapors.
[6]

e Avoid direct contact with skin, eyes, and clothing.[7]

o Keep the container tightly closed when not in use.[6]

o Take precautionary measures against static discharge, especially when handling powdered
forms of the compound.[6]

e Avoid the formation of dust.[3]

3. Spill Response:
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 In case of a small spill, carefully sweep up the solid material, avoiding dust generation, and
place it in a designated, labeled waste container.[8][9]

» For larger spills, evacuate the area and follow your institution's emergency procedures.

o Clean the spill area with an appropriate solvent and decontaminate all surfaces.

Disposal Plan
Proper disposal of 2-(4-Chlorophenoxy)benzaldehyde and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

» Waste Collection: All waste materials, including contaminated PPE and cleaning materials,
should be collected in a clearly labeled, sealed container.

» Disposal Method: Dispose of the chemical waste through a licensed and approved waste
disposal company.[6][8] Do not dispose of it down the drain or in the regular trash.[10]

o Container Disposal: Empty containers may retain product residue and should be treated as
hazardous waste.[10] They should be triple-rinsed with a suitable solvent, and the rinsate
should be collected as hazardous waste.

Quantitative Data for Structurally Similar
Compounds

The following table summarizes key quantitative data for compounds structurally related to 2-
(4-Chlorophenoxy)benzaldehyde. This data can provide an approximation of the physical and
chemical properties of the target compound.
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4- 2,4- 4-(4-

Property Chlorobenzaldehyd Dichlorobenzaldeh = Bromophenoxy)be
e yde nzaldehyde

Molecular Weight 140.57 g/mol [11] 175.01 g/mol 293.13 g/mol

Melting Point 44-46 °C 69-72 °C 74-78 °C

Boiling Point 213-214 °C 233 °C[12] Not available

Flash Point 87 °C (closed cup)[9] 113 °C (closed cup) Not available

Water Solubility Insoluble Insoluble[8] Not available

Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 2-(4-
Chlorophenoxy)benzaldehyde, from preparation to disposal.
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Safe handling workflow for 2-(4-Chlorophenoxy)benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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